Cas no 876875-59-1 (N-Cyclopropyl 4-bromo-3-methylbenzenesulfonamide)

• Product Name: N-Cyclopropyl 4-bromo-3-methylbenzenesulfonamide
• CAS No: 876875-59-1
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• MDL: MFCD07838964
• CID: 1024768
• PubChem ID: 8469258
• Update Time: 2025-07-29

N-Cyclopropyl 4-bromo-3-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-cyclopropyl-3-methylbenzenesulfonamide
• 4-Bromo-N-cyclopropyl-3-methylbenzenesulfomide
• BKB87559
• DTXSID30429169
• 876875-59-1
• SCHEMBL2372122
• AKOS008940573
• BS-25833
• CS-0208474
• N-Cyclopropyl-4-bromo-3-methylbenzenesulfonamide
• N-CYCLOPROPYL 4-BROMO-3-METHYLBENZENESULFONAMIDE
• A862471
• MFCD07838964
• 4-Bromo-N-cyclopropyl-3-methylbenzene-1-sulfonamide
• F76292
• Z45534963
• DB-371504
• N-Cyclopropyl 4-bromo-3-methylbenzenesulfonamide

• MDL： MFCD07838964
• Inchi： 1S/C10H12BrNO2S/c1-7-6-9(4-5-10(7)11)15(13,14)12-8-2-3-8/h4-6,8,12H,2-3H2,1H3
• InChI Key： KWDQLSVJHGDEDN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)S(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 288.97721g/mol
• Monoisotopic Mass: 288.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų